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Compound of Interest

Compound Name:

(S)-2-((tert-

Butoxycarbonyl)amino)hexanedioi

c acid

Cat. No.: B113005 Get Quote

Technical Guide: (S)-2-((tert-
Butoxycarbonyl)amino)hexanedioic Acid
Audience: Researchers, Scientists, and Drug Development Professionals

Nomenclature and Identification
(S)-2-((tert-Butoxycarbonyl)amino)hexanedioic acid is a derivative of L-α-aminoadipic acid,

a six-carbon analogue of glutamic acid. The molecule features a tert-butoxycarbonyl (Boc)

protecting group on the alpha-amino group, which is crucial for its application in peptide

synthesis. This protecting group enhances stability and allows for controlled, selective

reactions.[1]

Common synonyms and identifiers for this compound include:

Boc-L-α-aminoadipic acid[1][2]

Boc-L-Aad-OH[1]

(S)-2-(tert-Butoxycarbonylamino)hexanedioic acid

N-Boc-L-alpha-aminoadipic acid
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(S)-N-Boc-2-aminoadipic acid

Boc-L-Homoglutamic acid

(2S)-2-[(tert-butoxycarbonyl)amino]hexanedioic acid

CAS Number: 77302-72-8[1][3]

Physicochemical Properties
The fundamental properties of (S)-2-((tert-Butoxycarbonyl)amino)hexanedioic acid are

summarized below. These data are essential for experimental design, including solvent

selection, reaction temperature, and purification methods.

Property Value References

Molecular Formula C₁₁H₁₉NO₆ [1][2][3]

Molecular Weight 261.27 g/mol [2][3]

Appearance
White to off-white powder or

crystals
[1][4]

Purity ≥95% to ≥99% (HPLC) [1][2][3]

Melting Point 123 - 127 °C [1]

Storage Temperature
0 - 8 °C, Sealed in dry

conditions
[1][4]

IUPAC Name

(2S)-2-[(tert-

butoxycarbonyl)amino]hexane

dioic acid

Core Applications and Experimental Workflows
The primary application for this reagent is as a specialized building block in Solid-Phase

Peptide Synthesis (SPPS). The Boc protecting group prevents the alpha-amine from

participating in unwanted side reactions during peptide chain elongation. It is removed under
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acidic conditions, typically with trifluoroacetic acid (TFA), to allow for the next amino acid

coupling.[5]

The diagram below illustrates the logical steps for incorporating a Boc-protected amino acid,

such as Boc-L-α-aminoadipic acid, into a growing peptide chain during SPPS.
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Next Amino Acid
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Boc-SPPS cycle for amino acid incorporation.

This protocol details the removal of the N-terminal Boc group from a resin-bound peptide, a

critical step before coupling with (S)-2-((tert-Butoxycarbonyl)amino)hexanedioic acid.

Resin Preparation: Swell the peptide-resin (1.0 g) in dichloromethane (DCM, 15 mL) for 30

minutes in a suitable reaction vessel.

Initial Wash: Drain the DCM and wash the resin twice with DCM (15 mL each) to remove any

residual solvents or impurities.

Deprotection: Add a solution of 25-50% trifluoroacetic acid (TFA) in DCM (v/v, 15 mL) to the

resin.

Reaction: Agitate the suspension at room temperature for 30 minutes. The N-terminal amine

is deprotected, forming a trifluoroacetate salt.

Filtration: Drain the TFA solution from the reaction vessel.

Washing: Wash the resin thoroughly to remove excess TFA and the cleaved tert-butyl

carbocation by-products.
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Wash 3 times with DCM (15 mL each).

Wash 2 times with isopropanol (15 mL each).

Wash 3 times with DCM (15 mL each).

Neutralization: To prepare the free amine for the subsequent coupling step, neutralize the

resin by washing with a 5-10% solution of N,N-diisopropylethylamine (DIEA) in DCM (v/v, 15

mL) for 5-10 minutes. Repeat the neutralization step.

Final Wash: Wash the resin 3-5 times with DCM (15 mL each) to remove excess base. The

resin is now ready for the coupling of the next activated Boc-amino acid.[5]

Logical Relationships in Synthesis
The utility of (S)-2-((tert-Butoxycarbonyl)amino)hexanedioic acid stems from its bifunctional

nature: an acid-labile protected amine and two carboxylic acid groups. One carboxylic acid is

used for peptide backbone elongation, while the side-chain carboxylic acid can be used for

further modifications, such as conjugation or cyclization.
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(S)-2-((tert-Butoxycarbonyl)amino)hexanedioic acid
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Functional group reactivity of Boc-L-α-aminoadipic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Butoxycarbonyl)amino)hexanedioic acid.]. BenchChem, [2025]. [Online PDF]. Available at:
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butoxycarbonyl-amino-hexanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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